Cas no 2171895-25-1 (5-(1-methoxyethyl)-1-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 5-(1-methoxyethyl)-1-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2171895-25-1
• MF: C₉H₁₅N₃O₂
• MW: 197.234301805496
• CID: 5566991
• PubChem ID: 165594530
• Update Time: 2025-06-15

5-(1-methoxyethyl)-1-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• EN300-1594966
• 2171895-25-1
• 5-(1-methoxyethyl)-1-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde

• Inchi： 1S/C9H15N3O2/c1-6(2)12-9(7(3)14-4)8(5-13)10-11-12/h5-7H,1-4H3
• InChI Key： JXUJFVWJGCPABY-UHFFFAOYSA-N
• SMILES： O(C)C(C)C1=C(C=O)N=NN1C(C)C

Computed Properties

• Exact Mass: 197.116426730g/mol
• Monoisotopic Mass: 197.116426730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 57Ų

Additional information on 5-(1-methoxyethyl)-1-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde

Comprehensive Overview of 5-(1-methoxyethyl)-1-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2171895-25-1)

The compound 5-(1-methoxyethyl)-1-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2171895-25-1) is a highly specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the 1,2,3-triazole core and carbaldehyde functional group, make it a versatile intermediate for synthesizing bioactive compounds. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of antimicrobial agents and anti-inflammatory drugs, aligning with the growing demand for novel therapeutics.

One of the key reasons for the rising interest in 5-(1-methoxyethyl)-1-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde is its role in click chemistry applications. The 1,2,3-triazole moiety is known for its stability and ability to participate in Huisgen cycloaddition reactions, a topic frequently searched in academic and industrial circles. This property makes the compound invaluable for constructing complex molecular architectures, a trend driven by the need for efficient green chemistry solutions.

From a synthetic perspective, the carbaldehyde group in this compound offers excellent reactivity for further derivatization. It can undergo condensation, reduction, or nucleophilic addition reactions, making it a multifunctional building block in organic synthesis. Recent publications highlight its utility in creating heterocyclic compounds, which are pivotal in designing biodegradable materials—a hot topic in sustainability-focused research.

The methoxyethyl and isopropyl substituents in 5-(1-methoxyethyl)-1-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde contribute to its lipophilicity, a critical factor in drug bioavailability optimization. This aligns with frequent search queries about ADME properties (Absorption, Distribution, Metabolism, Excretion) in medicinal chemistry forums. Its balanced polarity profile makes it a candidate for CNS-targeting molecules, addressing the surge in neurological disorder research.

Analytical characterization of this compound typically involves advanced techniques like NMR spectroscopy, HPLC-MS, and X-ray crystallography—methods often queried by quality control professionals. The CAS No. 2171895-25-1 serves as a crucial identifier in chemical databases, ensuring precise tracking in patent literature and regulatory submissions, topics highly relevant to compliance-driven industries.

In material science, derivatives of this 1,2,3-triazole-4-carbaldehyde have shown promise in organic electronics, particularly in OLED fabrication. This connects with trending searches about flexible displays and energy-efficient technologies. The compound’s ability to coordinate with metal ions also opens avenues in catalysis research, another area witnessing exponential growth.

Safety assessments indicate that proper handling of 5-(1-methoxyethyl)-1-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde requires standard laboratory precautions, with SDS documentation being a frequent download among EHS managers. Its stability under ambient conditions makes it suitable for global supply chains—a crucial consideration in post-pandemic logistics optimization discussions.

Future prospects for this compound include potential applications in bioconjugation techniques for antibody-drug conjugates (ADCs), a booming sector in oncology research. The triazole linkage’s bioorthogonality satisfies the demand for targeted drug delivery systems, frequently searched in precision medicine contexts.

In conclusion, 5-(1-methoxyethyl)-1-(propan-2-yl)-1H-1,2,3-triazole-4-carbaldehyde (CAS No. 2171895-25-1) represents a nexus of innovation across multiple disciplines. Its structural elegance and functional diversity position it at the forefront of contemporary research into small molecule therapeutics, advanced materials, and sustainable chemistry—all dominant themes in today’s scientific discourse.